2-[Ethyl(methyl)amino]-1-propanol

• IUPAC Name: 2-[ethyl(methyl)amino]propan-1-ol
• InChI: InChI=1S/C6H15NO/c1-4-7(3)6(2)5-8/h6,8H,4-5H2,1-3H3
• InChI Key: VDKVVJABFRJUOS-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(C)CO
• Molecular Formula: C6H15NO
• DSSTOX Substance ID: DTXSID40672447
• Molecular Weight: 117.19 g/mol
• CAS No.: 1060817-16-4

Description

2-[Ethyl(methyl)amino]-1-propanol is a useful research compound. Its molecular formula is C6H15NO and its molecular weight is 117.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Microbial Production of Propanol

Research has focused on the microbial production of propanol, a value-added molecule that can be produced from renewable resources. Studies have developed synthetic pathways for propanol production in various host organisms, indicating its potential use as a biofuel component or chemical precursor. The optimization of fermentation conditions has shown promise in improving process performance, although challenges remain in achieving competitive yields and productivities compared to chemical synthesis (Walther & François, 2016).

Downstream Processing of Biologically Produced Diols

The separation of diols such as 1,3-propanediol from fermentation broth is a significant cost factor in microbial production. Research summarizes methods studied for the recovery and purification of these biologically produced compounds, highlighting the need for improved yield, purity, and energy consumption in downstream processing (Xiu & Zeng, 2008).

Metabolic Pathways and Regulation

The metabolism of methionine (Met) and S-adenosylmethionine (SAM), essential compounds in plant growth and development, involves complex pathways where 2-[Ethyl(methyl)amino]-1-propanol could potentially play a role. The regulation of SAM synthesis, recycling, and its distribution across different biosynthetic pathways underscores the interconnectedness of sulfur, ethylene, and polyamine biosynthesis in plants. Research into the Met salvage cycle highlights the significance of managing 5'-methylthioadenosine (MTA) levels to avoid inhibition of crucial biosynthetic processes (Sauter et al., 2013).

Mechanism of Action

The molecular and cellular effects of amines can vary widely. Some amines, for example, can act as neurotransmitters in the nervous system. They can bind to specific receptors on nerve cells and influence nerve impulse transmission .

Environmental factors such as pH, temperature, and the presence of other chemicals can influence the stability and reactivity of amines. For example, amines can react with acids to form ammonium salts, which can affect their behavior and stability .

Synthesis routes and methods

Procedure details

3-(N-ethyl-N-methylamino)propanol was prepared as follows: In a pressure vessel was mixed N-ethyl-N-methylamine (25 g, 420 mmol), 3-chloropropanol (14.1 mL, 16 g, 170 mmol), sodium iodide (2.54 g, 17 mmol) and 60 mL dioxane. The vessel was sealed and heated to 65° C. After 3 days the reaction was allowed to cool to ambient temperature. Solvent was removed by rotary evaporation leaving a brown oil. The oil was dissolved in 80 mL of 2N NaOH, extracted with EtOAc (3×250 mL) and dried over Na2SO4. After filtration of the drying agent solvent was removed in vacuo leaving a brown oil. The oil was distilled (75° C., 15 mm Hg) leaving 2-(N-ethyl-N-methylamino)propanol (6.3 g, 54 mmol, 32% yield) as a colorless oil.